N-Palmitoyl Glycine

• CAS No.: 2441-41-0
• Product Name: N-Palmitoyl Glycine
• Molecular Formula: C18H35NO3
• Molecular Weight: 313.5 g/mol
• IUPAC Name: 2-(hexadecanoylamino)acetic acid
• Standard InChI: InChI=1S/C18H35NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17(20)19-16-18(21)22/h2-16H2,1H3,(H,19,20)(H,21,22)
• Standard InChIKey: KVTFEOAKFFQCCX-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCC(=O)NCC(=O)O
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)NCC(=O)O
• Physical Description: Solid
• Description: N-Palmitoyl glycine, also known as hexadecanoylglycine or glycine stearamide, belongs to the class of organic compounds known as n-acyl-alpha amino acids. N-acyl-alpha amino acids are compounds containing an alpha amino acid which bears an acyl group at its terminal nitrogen atom. Thus, N-palmitoyl glycine is considered to be a fatty amide lipid molecule. N-Palmitoyl glycine is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, N-palmitoyl glycine is primarily located in the membrane (predicted from logP). N-Palmitoyl glycine can be biosynthesized from hexadecanoic acid.; N-hexadecanoylglycine is an N-acylglycine in which the acyl group is specified as hexadecanoyl (palmitoyl). It has a role as a marine metabolite and a human metabolite. It is a fatty amide and a N-acylglycine 16:0. It derives from a hexadecanoic acid. It is a conjugate acid of a N-hexadecanoylglycinate.
• Synonyms: N-palmitoyl glycine; N-palmitoylglycine
• Reference: 1.Rimmerman, N.,Bradshaw, H.B.,Hughes, H.V., et al. N-palmitoyl glycine, a novel endogenous lipid that acts as a modulator of calcium influx and nitric oxide production in sensory neurons. Molecular Pharmacology 74(1), 213-224 (2008).
• PubChem Compound: 151008
• Last Modified: Nov 11 2021